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Introduction

Chlorodiisopropylsilane (CDIPS) is a versatile organosilane reagent frequently employed in
organic synthesis, particularly as a protecting group for alcohols. Its unique steric and
electronic properties, conferred by the two isopropyl groups and the reactive silicon-chlorine
bond, make it a valuable tool in the synthesis of complex molecules, including active
pharmaceutical ingredients. An in-depth understanding of its physical properties is paramount
for its safe handling, effective use in chemical reactions, and the development of robust and
scalable synthetic processes. This technical guide provides a comprehensive overview of the
core physical properties of Chlorodiisopropylsilane, detailed experimental protocols for their
determination, and essential safety and handling information.

Core Physical Properties

The physical characteristics of Chlorodiisopropylsilane are summarized in the table below.
These values have been compiled from various sources and represent the most current and
reliable data available.
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Property Value Units Notes
Molecular Formula CeH1sCISi

Molecular Weight 150.72 g/mol

Appearance Colorless liquid

Density 0.883 g/mL at 25 °C

Boiling Point 58 - 60 °C at 50 mmHg
143 oc at 760 mmHg

(estimated)

Refractive Index
(n_D2°)

1.429

Flash Point 38 °C (closed cup)

Solubility Profile

Chlorodiisopropylsilane is a nonpolar compound and, as such, exhibits good solubility in a
range of common aprotic organic solvents. It is crucial to use anhydrous solvents, as
Chlorodiisopropylsilane readily reacts with water and other protic solvents.

Solvent Solubility
Hexane Soluble
Toluene Soluble

Diethyl Ether Soluble
Tetrahydrofuran (THF) Soluble
Dichloromethane Soluble
Acetone Reacts

Ethanol Reacts

Water Reacts Violently
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Reactivity and Stability

Chlorodiisopropylsilane is a reactive compound, primarily due to the polar Si-Cl bond. It is
highly sensitive to moisture and will readily hydrolyze in the presence of water to form
diisopropylsilanol, which can further condense to form disiloxanes. It will also react with other
protic solvents such as alcohols and amines. The compound should be stored under an inert
atmosphere (e.g., nitrogen or argon) in a tightly sealed container to prevent degradation.

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
the key physical properties of Chlorodiisopropylsilane. These protocols are designed to be
conducted by trained laboratory personnel and take into account the compound's reactive and
hazardous nature.

Determination of Boiling Point under Reduced Pressure

Objective: To accurately measure the boiling point of Chlorodiisopropylsilane at a reduced
pressure.

Apparatus:

Schlenk line or vacuum manifold with a pressure gauge (manometer)

e Heating mantle with a stirrer

e Round-bottom flask (e.g., 25 mL)

« Distillation head with a thermometer adapter

e Condenser

e Receiving flask

o Calibrated thermometer (-10 to 200 °C)

e Vacuum pump
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Inert gas source (Nitrogen or Argon)

Procedure:

Apparatus Setup: Assemble the distillation apparatus. All glassware must be thoroughly dried
in an oven (e.g., at 120 °C overnight) and allowed to cool under a stream of inert gas.

Sample Handling: Under a positive pressure of inert gas, transfer approximately 5-10 mL of
Chlorodiisopropylsilane into the round-bottom flask. Add a small, inert boiling chip or a
magnetic stir bar.

System Inerting: Connect the apparatus to the Schlenk line. Evacuate the system and
backfill with inert gas three times to ensure an inert atmosphere.

Pressure Adjustment: With the inert gas supply closed, slowly open the connection to the
vacuum pump. Carefully adjust the pressure to the desired value (e.g., 50 mmHg) using a
needle valve or a similar control, monitoring the pressure with the manometer.

Heating and Distillation: Begin stirring the liquid and gradually heat the flask using the
heating mantle.

Boiling Point Measurement: Observe the temperature on the thermometer. The boiling point
is the temperature at which the liquid is vigorously boiling and a steady stream of
condensate is observed on the thermometer bulb and in the condenser. Record the stable
temperature reading and the corresponding pressure.

Shutdown: Once the measurement is complete, remove the heating mantle and allow the
apparatus to cool to room temperature under vacuum. Then, slowly introduce inert gas to
bring the system back to atmospheric pressure before disconnecting the apparatus.

Determination of Density using a Pychometer

Objective: To determine the density of Chlorodiisopropylsilane at a specific temperature

using a calibrated pycnometer.

Apparatus:

Pycnometer (Gay-Lussac type, e.g., 10 mL) with a ground-glass stopper
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Analytical balance (readable to at least 0.1 mg)

Constant temperature water bath

Inert gas source (Nitrogen or Argon)

Glove box or Schlenk line for handling the sample

Procedure:

e Pycnometer Calibration:

o Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer with its stopper on the analytical balance (ma).

o Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C). Insert the
stopper, allowing excess water to escape through the capillary.

o Dry the exterior of the pycnometer and weigh it (mz2).

o The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at the measured temperature: V = (mz2 - m1) / p_water.

o Density Measurement of Chlorodiisopropylsilane:
o Thoroughly dry the calibrated pycnometer.

o Inside a glove box or under a positive pressure of inert gas, fill the pycnometer with
Chlorodiisopropylsilane.

o Stopper the pycnometer, allowing the excess liquid to emerge.

o Place the filled pycnometer in the constant temperature water bath (e.g., 25 °C) for at least
30 minutes to reach thermal equilibrium.

o Remove the pycnometer from the bath, carefully dry the exterior, and weigh it on the
analytical balance (ms).
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Calculation:

o The density of Chlorodiisopropylsilane (p_CDIPS) is calculated as follows: p_CDIPS =
(mz-m1)/ V.

Determination of Refractive Index using an Abbe
Refractometer

Objective: To measure the refractive index of Chlorodiisopropylsilane.

Apparatus:

Abbe refractometer with a temperature-controlled prism

Constant temperature circulating bath

Light source (typically a sodium lamp, 589 nm)

Syringe and needle for sample application

Dry, lint-free tissues

Anhydrous isopropanol or acetone for cleaning

Procedure:

Instrument Calibration: Calibrate the refractometer according to the manufacturer's
instructions, typically using a standard of known refractive index (e.g., distilled water).

Temperature Control: Set the circulating bath to the desired temperature (e.g., 20 °C) and
allow the refractometer prisms to equilibrate.

Sample Application: Open the prism assembly. Using a syringe, apply a few drops of
Chlorodiisopropylsilane to the surface of the lower prism. Handle the sample under an
inert atmosphere as much as possible to minimize exposure to moisture.

Measurement: Close the prism assembly. Look through the eyepiece and adjust the control
to bring the dividing line between the light and dark fields into sharp focus. Rotate the
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measurement knob until the dividing line is centered on the crosshairs.

» Reading: Read the refractive index value from the instrument's scale.

e Cleaning: Immediately after the measurement, open the prisms and clean them thoroughly
with a soft tissue moistened with an anhydrous solvent (e.g., isopropanol), followed by a dry
tissue.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (CDCIs): The proton NMR spectrum of Chlorodiisopropylsilane is expected to
show a multiplet for the methine protons (CH) of the isopropyl groups and a doublet for the
methyl protons (CHs) of the isopropyl groups. A singlet for the Si-H proton will also be
present.

e 13C NMR (CDCls): The carbon NMR spectrum will show two distinct signals corresponding to
the methine and methyl carbons of the isopropyl groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Chlorodiisopropylsilane will exhibit characteristic absorption bands. A
strong band corresponding to the Si-H stretch is expected around 2100-2200 cm~1, C-H
stretching and bending vibrations from the isopropyl groups will also be prominent.

Logical Relationships and Experimental Workflow

The following diagram illustrates the logical flow of characterizing the physical properties of
Chlorodiisopropylsilane, emphasizing the importance of starting with a pure sample and the
interrelation of different physical measurements.
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Workflow for Physical Property Determination of Chlorodiisopropylsilane
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Caption: Workflow for the determination of physical properties of Chlorodiisopropylsilane.

Safety and Handling

Chlorodiisopropylsilane is a flammable and corrosive liquid. It reacts with water to release
toxic gas.[1] All handling should be performed in a well-ventilated fume hood by personnel
wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2] The compound should be stored in a cool, dry, and well-
ventilated area away from sources of ignition and incompatible materials such as water, acids,

bases, and oxidizing agents.[3]

This technical guide provides a comprehensive overview of the physical properties of
Chlorodiisopropylsilane, along with detailed experimental protocols and safety information.
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Adherence to these guidelines will ensure the safe and effective use of this important reagent
in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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